Cas no 960294-16-0 (tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate)

tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate structure
960294-16-0 structure
Product Name:tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate
CAS No:960294-16-0
MF:C13H24N2O2
MW:240.341863632202
MDL:MFCD10700118
CID:828874
PubChem ID:22291243
Update Time:2024-10-25

tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 6-Boc-2,6-diazaspiro[4.5]decane
    • 2,6-Diazaspiro[4.5]decane-6-carboxylic acid tert-butyl ester
    • 2,6-Diazaspiro[4.5]decane-6-carboxylic acid, 1,1-dimethylethyl ester
    • tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate
    • 1,1-Dimethylethyl 2,6-diazaspiro[4.5]decane-6-carboxylate (ACI)
    • J-507401
    • 2,6-Diazaspiro[4.5]decane-6-carboxylicacid tert-butyl ester
    • AKOS015899614
    • SCHEMBL1555738
    • CS-D0627
    • MFCD10700118
    • EN300-90610
    • PB13316
    • 960294-16-0
    • DB-080401
    • SY027024
    • AS-30015
    • MDL： MFCD10700118
    • Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-9-5-4-6-13(15)7-8-14-10-13/h14H,4-10H2,1-3H3
    • InChI Key： HQYFHYDDVSZPPP-UHFFFAOYSA-N
    • SMILES： O=C(N1C2(CCNC2)CCCC1)OC(C)(C)C

Computed Properties

  • Exact Mass: 226.13200
  • Monoisotopic Mass: 240.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 337.028℃/760mmHg
  • PSA: 58.64000
  • LogP: 0.17070

tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate Security Information

tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A289000482-100mg
6-Boc-2,6-diazaspiro[4.5]decane
 960294-16-0 97%
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 $216.30 2023-08-31
Alichem
A289000482-250mg
6-Boc-2,6-diazaspiro[4.5]decane
 960294-16-0 97%
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Alichem
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 960294-16-0 97%
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AstaTech
11088-0.25/G
6-BOC-2,6-DIAZASPIRO[4.5]DECANE
 960294-16-0 95%
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AstaTech
11088-1/G
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 960294-16-0 95%
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Chemenu
CM109233-500mg
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 960294-16-0 97%
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Chemenu
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tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate
 960294-16-0 97%
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Chemenu
CM109233-5g
tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate
 960294-16-0 97%
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY027024-0.25g
6-Boc-2,6-diazaspiro[4.5]decane
 960294-16-0 >95%
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 ¥1650.00 2025-04-11
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY027024-1g
6-Boc-2,6-diazaspiro[4.5]decane
 960294-16-0 >95%
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 ¥5500.00 2025-04-11

tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate Production Method

Production Method 1

960294-15-9 960294-15-9
960294-16-0 960294-16-0
Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonium hydroxide Catalysts: Nickel Solvents: Methanol ,  Water ;  40 psi, 65 °C
Reference
Process for preparation of α-azospiro compounds
, China, , ,

Production Method 2

153749-89-4 153749-89-4
960294-16-0 960294-16-0
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  45 min, -78 °C
1.2 -78 °C; -78 °C → rt; overnight, rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
1.4 Reagents: Hydrogen ,  Ammonium hydroxide Catalysts: Nickel Solvents: Methanol ;  6 h, 50 °C
Reference
Practical Synthesis of Structurally Important Spirodiamine Templates
Tang, F.-Y.; Qu, L.-Q.; Xu, Y.; Ma, R.-J.; Chen, Shu-Hui; et al, Synthetic Communications, 2007, 37(21), 3793-3799

Production Method 3

960294-15-9 960294-15-9
960294-16-0 960294-16-0
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
1.2 Reagents: Ammonia Solvents: Water
Reference
Synthesis of 8-oxa-2-azaspiro[4.5]decane
Ogurtsov, V. A.; Rakitin, O. A., Russian Chemical Bulletin, 2020, 69(10), 2017-2019

tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate Raw materials

tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate Preparation Products

tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate Related Literature

Related Categories

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